Cas no 84174-23-2 (4-{[methyl(nitroso)amino]methyl}benzonitrile)
84174-23-2 structure
Product Name:4-{[methyl(nitroso)amino]methyl}benzonitrile
CAS No:84174-23-2
MF:C9H9N3O
MW:175.187261343002
CID:1821342
PubChem ID:55205
Update Time:2025-04-21
4-{[methyl(nitroso)amino]methyl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- p-[(Methylnitrosoamino)methyl]benzonitrile
- 4-{[methyl(nitroso)amino]methyl}benzonitrile
- benzonitrile, 4-[(methylnitrosoamino)methyl]-
- N-[(4-cyanophenyl)methyl]-N-methylnitrous amide
- 4-((Methylnitrosoamino)methyl)benzonitrile
- UNII-D70BTX5V9U
- p-((Methylnitrosamino)methyl)benzonitrile
- 84174-23-2
- DTXSID90233087
- p-Toluonitrile, alpha-(methylnitrosoamino)-
- BRN 5518446
- CHEMBL104046
- Benzonitrile, 4-((methylnitrosoamino)methyl)-
- BENZONITRILE, p-((METHYLNITROSAMINO)METHYL)-
- CCRIS 2573
- N-Nitroso-N-(p-cyanobenzyl)methylamine
- D70BTX5V9U
- N-Nitroso-N-(4-cyanobenzyl)methylamine
-
- Inchi: 1S/C9H9N3O/c1-12(11-13)7-9-4-2-8(6-10)3-5-9/h2-5H,7H2,1H3
- InChI Key: QBSLDCANAUJINC-UHFFFAOYSA-N
- SMILES: O=NN(C)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.5Ų
4-{[methyl(nitroso)amino]methyl}benzonitrile Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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